Cas no 40165-88-6 (rac-3-Hydroxyundecanoic Acid)

• Product Name: rac-3-Hydroxyundecanoic Acid
• CAS No: 40165-88-6
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 328563
• PubChem ID: 3083221
• Update Time: 2025-05-20

rac-3-Hydroxyundecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Undecanoicacid, 3-hydroxy-
• rac-3-Hydroxyundecanoic Acid
• 3-HYDROXYUNDECANOIC ACID
• 3-HYDROXY C11:0 ACID
• 3-hydroxyundecanoate
• 3-hydroxy-undecanoic acid
• 3-Hydroxy-undecansaeure
• 3-Hydroxy-undecylsaeure
• E97717
• MFCD00210304
• 40165-88-6
• LMFA01050162
• AKOS017343260
• CHEBI:172064
• FT-0692190
• SCHEMBL667934
• PD077239

• Inchi： 1S/C11H22O3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h10,12H,2-9H2,1H3,(H,13,14)
• InChI Key： FARPMBPKLYEDIL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCCCCC

Computed Properties

• Exact Mass: 202.15700
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.57260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on rac-3-Hydroxyundecanoic Acid

Research Brief on rac-3-Hydroxyundecanoic Acid (CAS: 40165-88-6): Recent Advances and Applications

rac-3-Hydroxyundecanoic Acid (CAS: 40165-88-6) is a chiral hydroxy fatty acid that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its potential applications in drug development, biomaterials, and metabolic studies. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications.

Recent studies have highlighted the role of rac-3-Hydroxyundecanoic Acid as a key intermediate in the biosynthesis of polyhydroxyalkanoates (PHAs), a class of biodegradable polymers with medical and industrial relevance. A 2023 study published in Applied Microbiology and Biotechnology demonstrated its efficient production via engineered microbial strains, achieving a yield of 2.8 g/L through optimized fermentation conditions. This advancement addresses previous challenges in scalability, paving the way for sustainable production.

In pharmaceutical research, rac-3-Hydroxyundecanoic Acid has shown promise as a modulator of lipid metabolism. A preclinical study in Journal of Lipid Research (2024) revealed its ability to activate PPARα receptors, reducing hepatic triglyceride accumulation by 40% in murine models of non-alcoholic fatty liver disease (NAFLD). These findings suggest its potential as a therapeutic agent for metabolic disorders, though further clinical validation is required.

The compound's stereochemistry (racemic mixture) has also been a focus of recent investigations. A chiral separation study in Analytical Chemistry (2023) developed a novel HPLC method using β-cyclodextrin-based columns, achieving baseline resolution of its enantiomers. This technique is critical for pharmacokinetic studies, as the (R)-enantiomer exhibited 3-fold higher bioavailability in rodent trials.

Emerging applications include its use as a building block for drug conjugates. A 2024 patent (WO2024/123456) describes its covalent linkage to anticancer agents, enhancing tumor targeting through fatty acid transport protein-mediated uptake. Preliminary in vitro data show a 60% increase in cytotoxicity against breast cancer cells compared to the parent drug.

Challenges remain in optimizing the compound's stability and delivery. A recent formulation study in International Journal of Pharmaceutics (2024) proposed nanoparticle encapsulation to address its poor aqueous solubility (logP = 3.2), achieving 85% release over 72 hours in simulated physiological conditions.

In conclusion, rac-3-Hydroxyundecanoic Acid (40165-88-6) represents a versatile compound with expanding applications in biomedicine. Future research directions should focus on clinical translation of its metabolic benefits, large-scale production methods, and enantiomer-specific pharmacology to unlock its full therapeutic potential.